Benzidine

• CAS No.: 92-87-5
• Product Name: Benzidine
• Molecular Formula: C12H12N2; NH2C6H4-C6H4NH2; C12H12N2
• Molecular Weight: 184.24g/mol
• IUPAC Name: 4-(4-aminophenyl)aniline
• Standard InChI: InChI=1S/C12H12N2/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-8H,13-14H2
• Standard InChIKey: HFACYLZERDEVSX-UHFFFAOYSA-N
• Impurities: SEMIDINES & O,O- & O,P-BENZIDINES ARE PRODUCTS OF ITS MFR FROM HYDRAZOBENZENE.
• SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)N)N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)N)N
• Appearance: Benzidine appears as a grayish-yellow to grayish-red, crystalline solid. Toxic by ingestion, inhalation, and skin absorption. Combustion produces toxic oxides of nitrogen. Used to make other chemicals and in chemical and biological analysis.,Solid,COLOURLESS OR REDDISH CRYSTALLINE POWDER. TURNS DARK ON EXPOSURE TO AIR AND LIGHT.,Grayish-yellow, reddish-gray, or white crystalline powder. [Note: Darkens on exposure to air and light.]
• Boiling Point: 752 °F at 740 mm Hg (NTP, 1992); 401.0 °C; 401 °C; 752°F
• Colorform: White or slightly-reddish, crystalline powder; Grayish-yellow, reddish-gray, or white crystalline powder [Note: Darkens on exposure to air and light].
• Density: 2.15 at 68 °F (USCG, 1999); 1.250 @ 20 °C/4 °C; 1.3 g/cm³; 1.25
• Melting Point: 262 °F (NTP, 1992); 120.0 °C; 120 °C; 120°C; 239°F
• Physical Description: Benzidine appears as a grayish-yellow to grayish-red, crystalline solid. Toxic by ingestion, inhalation, and skin absorption. Combustion produces toxic oxides of nitrogen. Used to make other chemicals and in chemical and biological analysis.; Solid; COLOURLESS OR REDDISH CRYSTALLINE POWDER. TURNS DARK ON EXPOSURE TO AIR AND LIGHT.; Grayish-yellow, reddish-gray, or white crystalline powder. [Note: Darkens on exposure to air and light.]
• Description: Benzidine is a grayish-red, yellowish or white colored, very toxic, crystalline aromatic amine that darkens when exposed to air and light. Benzidine has been widely used for the detection of blood and as a reagent in the manufacture of dyes. Ingestion of benzidine causes cyanosis, headache, mental confusion, nausea and vomiting. Its use is now limited because of strong association between exposure to benzidine and an increased risk of bladder cancer in humans. (NCI05); Benzidine appears as a grayish-yellow to grayish-red, crystalline solid. Toxic by ingestion, inhalation, and skin absorption. Combustion produces toxic oxides of nitrogen. Used to make other chemicals and in chemical and biological analysis.; Benzidine is a manufactured chemical that does not occur naturally. It is a crystalline solid that may be grayish-yellow, white, or reddish-gray. In the environment, benzidine is found in either its "free" state (as an organic base), or as a salt. Benzidine was used to produce dyes for cloth, paper, and leather. It is no longer produced or used commerically in the U. S.
• Related CAS: 14414-68-7 (hydrochloride); 21136-70-9 (sulfate); 36341-27-2 (unspecified acetate); 531-85-1 (di-hydrochloride); 531-86-2 (monosulfate)
• Shelf Life: DARKENS ON EXPOSURE TO AIR & LIGHT; ... The influence of glucuronidation in the metabolism and carcinogenicity of benzidine was determined using dog liver slices and microsomes. This study demonstrated that the half lives of purified N-benzidine glucuronide in dog urine at 37 °C were 99, 25, and 3 min at pH 7.3, 6.3, and 5.3, respectively. It was also shown ... that the N-glucuronide of benzidine was stable in dog plasma at pH 9.3.
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992); 0.00 M; 1 g dissolves in 2500 ml cold water; 1 g dissolves in 107 ml boiling water; 1 g dissolves in 5 ml boiling alcohol; 1 g dissolves in 50 ml ether; In water, 322 mg/l @ 25 °C; 0.322 mg/mL at 25 °C; Solubility in water, g/100ml at 25 °C:; (54°F): 0.04%
• Synonyms: enzidine; benzidine acetate; benzidine dihydrochloride; benzidine hydrochloride; benzidine monosulfate
• Vapor Density: 6.36 (NTP, 1992) (Relative to Air); 6.36 (Air = 1); Relative vapor density (air = 1): 6.4
• Vapor Pressure: Low (NIOSH, 2016); Low
• PubChem Compound: 7111
• Last Modified: Nov 11 2021